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Compound of Interest

Compound Name: Coproporphyrin I-15N4

Cat. No.: B15622486 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Coproporphyrin I-15N4, a stable isotope-labeled compound used in research. Adherence to

these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals.

Key Safety and Handling Information
Coproporphyrin I-15N4 is a non-radioactive, stable isotope-labeled compound. While it is not

classified as hazardous under normal handling conditions, it is imperative to follow standard

laboratory safety protocols. The primary consideration for disposal is its classification as a

chemical waste product.

A Safety Data Sheet (SDS) from Toronto Research Chemicals, a brand of LGC Standards,

indicates that this compound is not expected to present a significant hazard under anticipated

conditions of normal use. However, as with all laboratory chemicals, direct contact should be

avoided.
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Characteristic Description Source

Compound Name Coproporphyrin I-15N4 LGC Standards

CAS Number Not available -

Molecular Formula C₃₆H₃₈¹⁵N₄O₈ LGC Standards

Appearance Solid -

Hazard Classification Not classified as hazardous
Toronto Research Chemicals

SDS

Radioactivity Non-radioactive
General knowledge of stable

isotopes

Step-by-Step Disposal Protocol
The disposal of Coproporphyrin I-15N4 and materials contaminated with it should be treated

as a chemical waste stream. The following protocol outlines the necessary steps for its proper

disposal.

1. Waste Segregation and Collection:

Solid Waste: Place unused or expired solid Coproporphyrin I-15N4, along with any

contaminated items such as weighing paper, pipette tips, and gloves, into a designated and

clearly labeled chemical waste container.

Liquid Waste: If Coproporphyrin I-15N4 has been dissolved in a solvent, the entire solution

should be collected in a designated liquid chemical waste container. Do not dispose of

solutions down the drain.

Labeling: The waste container must be labeled with "Chemical Waste," the name of the

compound ("Coproporphyrin I-15N4"), and the solvent used (if applicable).

2. Container Management:

Use containers that are compatible with the chemical waste being collected. For porphyrin

compounds, which can be light-sensitive, an opaque or amber container is recommended.
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Keep the waste container securely sealed when not in use to prevent spills or evaporation.

Store the waste container in a designated, well-ventilated, and secure area away from

general laboratory traffic.

3. Institutional Procedures:

Consult and adhere to your institution's specific chemical waste management and disposal

procedures.

Contact your institution's Environmental Health and Safety (EHS) department for guidance

on collection schedules and any specific packaging or labeling requirements.

4. Final Disposal:

The collected chemical waste must be disposed of through a licensed and approved waste

disposal contractor. Your institution's EHS department will manage this process.

Under no circumstances should Coproporphyrin I-15N4 or its waste be disposed of in the

regular trash or poured down the sink.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Coproporphyrin I-15N4.
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Caption: Disposal workflow for Coproporphyrin I-15N4 waste.
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To cite this document: BenchChem. [Proper Disposal of Coproporphyrin I-15N4: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622486#coproporphyrin-i-15n4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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